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Compound of Interest

Compound Name: BS-181 hydrochloride

Cat. No.: B2863824

For Researchers, Scientists, and Drug Development Professionals

Introduction

BS-181 hydrochloride is a potent and selective inhibitor of Cyclin-Dependent Kinase 7
(CDK7).[1][2][3] CDKT7 is a critical component of the cell cycle machinery and also plays a key
role in the regulation of transcription.[4] Inhibition of CDK7 by BS-181 leads to cell cycle arrest,
primarily at the G1 phase, and induction of apoptosis in various cancer cell lines.[1][3][4] These
characteristics make BS-181 hydrochloride a valuable tool for cancer research and a potential
therapeutic agent.

These application notes provide detailed protocols for key in vitro assays to characterize the
activity of BS-181 hydrochloride. The protocols are intended to be comprehensive and
adaptable to specific laboratory conditions and cell lines.

Data Presentation
Table 1: In Vitro Inhibitory Activity of BS-181
Hydrochloride
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Target Kinase ICs0 (NM) Assay Type Reference
CDK7 21 Cell-free [1]
CDK1 >3000 Cell-free [1]
CDK2 880 Cell-free [1]
CDK4 >3000 Cell-free [1]
CDK5 3000 Cell-free [3]
CDK®6 >3000 Cell-free [1]
CDK9 4200 Cell-free [3]

Table 2: Cellular Activity of BS-181 in Various Cancer

Cell Lines

Cell Line Cancer Type ICso0 (pM) Assay Type Reference

MCF-7 Breast Cancer 15.1-20 Cell Viability [3]
Colorectal I

HCT116 11.5-15.3 Cell Viability [3]
Cancer

A549 Lung Cancer 11.5-37.3 Cell Viability [3]

U20S Osteosarcoma Not specified Cell Viability [5]

PC-3 Prostate Cancer 11.5-37.3 Cell Viability [3]

HepG2 Liver Cancer 11.5-37.3 Cell Viability [3]

BGC823 Gastric Cancer Not specified Cell Viability [4]

Signaling Pathway and Experimental Workflow

Diagrams
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CDK?7 Signaling Pathway Inhibition by BS-181 HCI

BS-181 HCI

Transcription Regulation

(TFIIH Complex) (CDK?/CycH/MATl S S SIS m———m

e ——
—_—
—_——
~—
-
-
~
~
~

-~

ctivation ivati ivati Activation T T=< TS

Phosphorylation (Ser5)

(RNA Polymerase I CTD) ( CDK1 ) ( CDK2 ) ( CDK4 ) ( CDKG6 )

Cell Cycle Progression
(G1->S,G2->M)

) \

\
\ %
\ \

\ \
\

\

Gene Transcription

7
CellularEffects

4
l G1 Cell Cycle Arrest I l Apoptosis I

Click to download full resolution via product page

Caption: Inhibition of CDK7 by BS-181 HCI disrupts transcription and cell cycle control, leading
to G1 arrest and apoptosis.
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General In Vitro Assay Workflow for BS-181 HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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